Cas no 1236162-33-6 (2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one)

2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one structure
1236162-33-6 structure
Product Name:2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one
CAS No:1236162-33-6
MF:C9H11N5O
MW:205.216540575027
CID:1102698
PubChem ID:136701613
Update Time:2025-04-20

2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one
    • DTXSID201194210
    • 2-Amino-7-cyclobutylimidazo[5,1-f][1,2,4]triazin-4(1H)-one
    • 1236162-33-6
    • Inchi: 1S/C9H11N5O/c10-9-12-8(15)6-4-11-7(14(6)13-9)5-2-1-3-5/h4-5H,1-3H2,(H3,10,12,13,15)
    • InChI Key: ZBTHBYKSIHTDDY-UHFFFAOYSA-N
    • SMILES: O=C1C2=CN=C(C3CCC3)N2N=C(N)N1

Computed Properties

  • Exact Mass: 205.09635999g/mol
  • Monoisotopic Mass: 205.09635999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 85.3Ų
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